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Compound of Interest

Compound Name: Phthiobuzone

Cat. No.: B1624657 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Phthiobuzone, a bis-

thiosemicarbazone compound with noteworthy antiviral properties. The document details its

chemical identifiers, experimental protocols for its synthesis and antiviral evaluation, and

summarizes its activity against Herpes Simplex Virus (HSV).

Chemical Identifiers
Phthiobuzone is chemically identified as [(Z)-[(1E)-1-(carbamothioylhydrazinylidene)-3-(1,3-

dioxoisoindol-2-yl)butan-2-ylidene]amino]thiourea. A summary of its key chemical identifiers is

presented in the table below.

Identifier Value Source

CAS Number 79512-50-8

Molecular Formula C14H15N7O2S2

IUPAC Name

[(Z)-[(1E)-1-

(carbamothioylhydrazinylidene)

-3-(1,3-dioxoisoindol-2-

yl)butan-2-

ylidene]amino]thiourea
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Experimental Protocols
Synthesis of Phthiobuzone
The synthesis of Phthiobuzone and its analogues has been described by Yang YJ, et al. The

general procedure involves the reaction of a phthalimide-containing precursor with

thiosemicarbazide. While the full detailed protocol from the original publication is not publicly

available, a representative synthetic scheme can be inferred.

DOT Script for Phthiobuzone Synthesis Workflow

Caption: General synthetic workflow for Phthiobuzone analogues.

Antiviral Activity Assay
The antiviral activity of Phthiobuzone and its analogues against Herpes Simplex Virus 1 (HSV-

1) and Herpes Simplex Virus 2 (HSV-2) is typically evaluated using a plaque reduction assay in

Vero cells.

Cell Culture: Vero (African green monkey kidney) cells are cultured in appropriate media

supplemented with fetal bovine serum.

Virus Propagation: HSV-1 and HSV-2 strains are propagated in Vero cells to create viral

stocks.

Plaque Reduction Assay:

Confluent monolayers of Vero cells in multi-well plates are infected with a standardized

amount of virus.

After a viral adsorption period, the inoculum is removed, and the cells are overlaid with a

medium containing various concentrations of the test compound (e.g., Phthiobuzone).

The plates are incubated for a period sufficient for plaque formation.

Cells are then fixed and stained (e.g., with crystal violet), and the viral plaques are

counted.
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Data Analysis: The 50% inhibitory concentration (IC50) is calculated, representing the

concentration of the compound that reduces the number of viral plaques by 50% compared

to untreated controls.

Antiviral Activity Data
A study by Yang YJ, et al. evaluated the in vitro antiviral activity of Phthiobuzone and its

analogues against HSV-1 and HSV-2. The IC50 values from this study are summarized below.

Compound Target Virus IC50 (µg/mL)

Phthiobuzone HSV-1 >100

Phthiobuzone HSV-2 >100

Analogue 5j HSV-1 8.56

Analogue 5j HSV-2 1.75

Analogue 5k HSV-1 2.85

Analogue 5k HSV-2 4.11

Analogue 9c HSV-1 2.85

Analogue 9d HSV-1 4.11

Data extracted from Yang YJ, et al. (2010).[1]

Mechanism of Action and Signaling Pathways
The precise mechanism of action and the specific signaling pathways affected by

Phthiobuzone have not been fully elucidated in the available literature. However,

thiosemicarbazones are known to exert their antiviral effects through various mechanisms,

including the inhibition of viral DNA synthesis and interference with viral replication processes.

Some thiosemicarbazones have been shown to inhibit ribonucleotide reductase, a key enzyme

in the synthesis of DNA precursors.

DOT Script for a Postulated Antiviral Mechanism
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Caption: Postulated inhibitory effect of Phthiobuzone on viral replication.

Further research is required to delineate the specific molecular targets and signaling cascades

modulated by Phthiobuzone in viral-infected cells. This includes investigating its potential

interaction with viral enzymes, its effect on host cell signaling pathways that are co-opted by

the virus for replication, and its ability to induce an antiviral state in host cells.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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